C.I. Direct Orange 39

Specification

• CAS No.: 1325-54-8
• Molecular Formula: C12H10N3NaO3S
• Molecular Weight: 299.28
• IUPAC Name: sodium;N-[2-(4-aminophenyl)phenyl]iminosulfamate
• Standard InChI: InChI=1S/C12H11N3O3S.Na/c13-10-7-5-9(6-8-10)11-3-1-2-4-12(11)14-15-19(16,17)18;/h1-8H,13H2,(H,16,17,18);/q;+1/p-1
• Standard InChI Key: XVTRLDPIGZWMIM-UHFFFAOYSA-M
• SMILES: C1=CC=C(C(=C1)C2=CC=C(C=C2)N)N=NS(=O)(=O)[O-].[Na+]

Introduction

Chemical Properties and Structure

Molecular Identification and Basic Properties

Direct Orange 39 exhibits specific chemical characteristics that define its behavior in various applications. The fundamental properties of this compound are summarized in the following table:

Property	Value
CAS Number	1325-54-8
Color Index	40215
Molecular Formula	C12H10N3NaO3S
Molecular Weight	299.28 g/mol
IUPAC Name	Sodium; N-[2-(4-aminophenyl)phenyl]iminosulfamate
InChIKey	XVTRLDPIGZWMIM-UHFFFAOYSA-M
LogP	4.14170
PSA	116.32000
Hydrogen Bond Donors	1
Heavy Atom Count	20

The chemical structure of Direct Orange 39 is based on stilbene, featuring an azo group (-N=N-) that is characteristic of azo dyes. Its structure can be represented by the canonical SMILES notation: C1=CC=C(C(=C1)C2=CC=C(C=C2)N)N=NS(=O)(=O)[O-].[Na+]. This structural configuration contributes to its distinctive orange color and its interactions with various substrates during the dyeing process.

Physical Properties and Solubility

Direct Orange 39 presents as a vibrant orange powder with specific physical properties that determine its behavior in solution and application processes. Its solubility profile is particularly important for industrial applications:

• Water solubility: 50 g/L at 60°C

• Slightly soluble in alcohol

• Typically available at 95% purity in commercial preparations

The dye's high water solubility makes it particularly suitable for aqueous dyeing processes, allowing for effective coloration of cellulosic materials without requiring additional solvents or complex preparation methods. This property contributes significantly to its widespread use in textile dyeing operations, where water-based processes are standard practice.

The relatively high purity level of commercial preparations ensures consistent coloration results, an important consideration for industrial applications where color matching and reproducibility are essential quality parameters.

Applications and Uses

Textile Industry Applications

The primary application of Direct Orange 39 lies in the textile industry, where it serves as an effective colorant for various natural and synthetic fibers. Its characteristics make it particularly suitable for dyeing:

• Cotton fabrics

• Silk materials

• Other cellulosic fibers

In textile processing, Direct Orange 39 is typically applied in a direct dyeing process, where it bonds directly to the fiber without requiring a mordant. This simplifies the dyeing procedure and reduces the number of processing steps required. The dye is valued for its good lightfastness and washfastness properties, although these can vary depending on specific application conditions and post-treatment processes.

The direct dyeing mechanism involves the formation of hydrogen bonds and van der Waals forces between the dye molecules and the fiber substrate, resulting in a stable coloration that meets many commercial requirements for everyday textiles. This straightforward application process contributes to the continued industrial relevance of Direct Orange 39 despite the development of newer dyeing technologies.

Additional Industrial Applications

Beyond textiles, Direct Orange 39 finds application in several other industrial sectors:

• Paper coloration: Used in the paper industry to produce colored paper products for various commercial and artistic applications

• Leather dyeing: Applied in leather processing to achieve vibrant orange hues in finished leather goods

• Plastic coloration: Incorporated into plastic materials to impart color for decorative and identification purposes

These diverse applications highlight the versatility of Direct Orange 39 as a colorant across multiple industries, underscoring its economic importance beyond textile dyeing alone.

Laboratory and Analytical Uses

Direct Orange 39 serves important functions in laboratory settings:

• pH indicator: Changes color from yellow in acidic solutions to orange in basic solutions, making it useful for pH determination in microbiology and chemistry laboratories

• Research applications: Used in various scientific studies, particularly those investigating dye degradation and wastewater treatment methodologies

This dual role as both an industrial colorant and analytical tool highlights the versatility of Direct Orange 39 and explains its continued relevance in various scientific and commercial contexts. Its color-changing property in response to pH changes makes it particularly valuable for educational and research applications where visual indication of pH conditions is beneficial.

Environmental Impact and Toxicology

Ecotoxicological Profile

The discharge of textile effluents containing Direct Orange 39 poses significant environmental concerns, particularly for aquatic ecosystems. Research on the ecotoxicological profile of this compound has revealed several important findings:

• Persistence in aquatic environments: The dye has been detected in wastewater streams and may persist due to its chemical stability

• Bioaccumulation potential: There are concerns regarding potential bioaccumulation in aquatic organisms, which could lead to biomagnification through food chains

• Impact on aquatic organisms: Studies have demonstrated reduced growth rates and reproductive success in fish and invertebrates exposed to this dye

• Ecosystem disruption: Colored effluents can reduce light penetration in water bodies, affecting photosynthetic organisms and disrupting aquatic ecosystems

These findings underscore the importance of proper wastewater treatment in industries utilizing Direct Orange 39 and similar synthetic dyes. The environmental persistence of azo dyes like Direct Orange 39 is of particular concern, as their complex aromatic structures can resist natural degradation processes, potentially resulting in long-term ecological impacts.

Toxicological Assessment

Toxicological studies on Direct Orange 39 have yielded important insights regarding its potential impact on human and animal health:

• Acute toxicity: Research indicates low acute toxicity in animal models at low concentrations, though higher doses may cause irritation or sensitization reactions

• Skin and respiratory effects: May cause skin irritation or allergic reactions in sensitive individuals, with potential respiratory issues noted in industrial settings

• Genotoxicity: Mixed results have been observed in genotoxicity assessments, with some studies suggesting potential mutagenic effects under specific conditions, particularly when metabolically activated

• Carcinogenicity concerns: While direct evidence linking this specific compound to cancer is limited, its structural similarities to other carcinogenic azo dyes have raised concerns warranting further investigation

The presence of aromatic amines that may be released during degradation of Direct Orange 39 is of particular toxicological concern, as these compounds are associated with potential health risks. This has prompted increased scrutiny of azo dyes in general and has led to the development of safer alternatives for applications involving direct human contact.

The following table summarizes key toxicological findings related to Direct Orange 39:

Toxicological Endpoint	Findings	Implications
Acute Toxicity	Low at typical exposure levels	Generally safe for industrial handling with appropriate protocols
Skin Sensitization	Potential irritant at high concentrations	Protective measures required for workers
Genotoxicity	Mixed results, potential effects with metabolic activation	Cautionary approach warranted in applications
Carcinogenicity	Inconclusive, but structural similarities to known carcinogens	Further research needed, precautionary measures advised
Environmental Toxicity	Harmful to aquatic organisms	Proper effluent treatment essential

Treatment Methods for Wastewater Containing Direct Orange 39

Advanced Oxidation Processes

Research has demonstrated the effectiveness of various advanced oxidation processes in degrading Direct Orange 39 in wastewater streams. These include:

• Fenton process: Utilizes iron salts and hydrogen peroxide to generate hydroxyl radicals capable of oxidizing the dye molecules

• Fenton-like reactions: Similar to the Fenton process but with modifications to enhance efficiency or reduce costs

• Ozonation: Employs ozone to break down dye molecules through direct and indirect oxidation pathways

• Peroxone process: Combines ozone with hydrogen peroxide to enhance oxidative degradation

These processes capitalize on the generation of highly reactive hydroxyl radicals that can effectively break down the complex aromatic structures of azo dyes like Direct Orange 39, reducing both coloration and toxicity. The efficiency of these processes can be further enhanced by the addition of solid particles like zeolites HY and NH4ZSM5, which can serve as catalysts or adsorbents in the treatment system.

The advanced oxidation approaches have been studied comparatively, with research focusing on determining their relative efficiencies through kinetic studies and spectrophotometric measurements. These investigations provide valuable insights for designing optimal treatment systems for textile industry effluents.

Plasma-Based Treatment

Atmospheric plasma discharge represents an innovative approach to treating wastewater containing Direct Orange 39:

• Research has demonstrated successful discoloration and mineralization using plasma discharge generated at atmospheric pressure

• Enhanced efficiency has been observed when ferrous ion (Fe²⁺) is used as a catalyst

• This method allows for the monitoring of various parameters including pH, electrical conductivity, and absorbance throughout the treatment process

In experimental studies, plasma treatment has been conducted for extended periods (up to 150 minutes) with initial dye concentrations of 1.0 millimolar, demonstrating progressive reduction of dye concentration as a function of treatment time. This approach represents a promising avenue for addressing textile dye pollution, particularly for operations where conventional treatment systems may be cost-prohibitive.

Comparative Efficiency of Treatment Methods

The table below summarizes the comparative efficiency of various treatment approaches for Direct Orange 39 removal from wastewater:

Treatment Method	Key Advantages	Limitations	Typical Removal Efficiency
Fenton Process	Effective degradation, relatively simple setup	Requires acidic conditions, iron sludge production	85-95%
Ozonation	No sludge production, effective at neutral pH	High energy consumption, potential by-products	70-90%
Plasma Treatment	Works at atmospheric pressure, monitors multiple parameters	Relatively new technology, scaling challenges	80-95%
Peroxone Process	Enhanced oxidation compared to ozonation alone	Complex system management, higher operational costs	80-95%

The selection of appropriate treatment methodologies depends on various factors including dye concentration, wastewater volume, available infrastructure, and regulatory requirements. A comprehensive approach may involve combining multiple treatment technologies to achieve optimal results.